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These application notes provide detailed protocols and quantitative data for the use of
Gadovist (gadobutrol) in high-resolution magnetic resonance angiography (MRA). Gadovist is
a second-generation, macrocyclic, non-ionic gadolinium-based contrast agent (GBCA)
formulated at a higher concentration (1.0 mmol/mL) than many other GBCAS, which can
improve dynamic image enhancement by providing a narrower contrast bolus.[1] Its high T1
relaxivity also contributes to increased signal on T1-weighted images, enhancing tissue
visualization and image quality.

I. Overview of Gadovist for High-Resolution MRA

Gadovist is indicated for contrast-enhanced MRA to evaluate known or suspected supra-aortic
or renal artery disease in adult and pediatric patients, including term neonates.[2][3] It is also
utilized for MRA of other vascular territories, including peripheral and coronary arteries. The
higher concentration and relaxivity of Gadovist facilitate excellent image quality, characterized
by high signal-to-noise ratio (SNR) and contrast-to-noise ratio (CNR), which are crucial for the
visualization of small vessels and detailed vascular morphology.[4][5]

Il. General Administration and Imaging Guidelines
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For optimal results in contrast-enhanced MRA, the imaging acquisition should be synchronized
with the peak arterial concentration of Gadovist.[6] This is typically achieved through
techniques such as a test bolus or automated bolus tracking.

Dosage: The recommended dose for MRA in adult and pediatric patients is 0.1 mL/kg body
weight (0.1 mmol/kg).[2]

Injection: A power injector is recommended for consistent and accurate delivery of the contrast
agent. The injection is typically followed by a saline flush to ensure the complete administration
of the contrast bolus.[6]

lll. Experimental Protocols
A. High-Resolution MRA of the Supra-Aortic Arteries

This protocol is adapted from a study performed on a 3T MR imaging system.[2]
Patient Preparation:

» No specific patient preparation is required.

e Ensure patient has no contraindications for MRI or gadolinium-based contrast agents.[2]
Equipment:

e 3T MRI scanner

e 16-channel head and neck coil

e Automatic power injector

Contrast Administration:

o Contrast Agent: Gadovist (1.0 mmol/mL)

e Dosage: 0.1 mmol/kg body weight[2]

 Injection Rate: 3 mL/s[2]
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e Saline Flush: 20 mL[2]

Imaging Sequence: 3D Contrast-Enhanced MRA (CE-MRA)[2]

Repetition Time (TR): 4.5 ms

e Echo Time (TE): 1.5 ms

e Flip Angle: 30°

e Field of View (FOV): 300 mm

o Matrix: 448 x 256

e Section Thickness: 1.2 mm (interpolated to 0.6 mm)
e Bandwidth: 83.33 kHz

Image Acquisition Workflow: A time-resolved MRA (TR-MRA) can be performed prior to the
high-resolution CE-MRA for dynamic assessment.[2] The high-resolution CE-MRA is initiated
with bolus tracking to ensure optimal arterial phase imaging.

ggggggg

- - = H T -

Click to download full resolution via product page

Workflow for High-Resolution CE-MRA.

B. High-Resolution Peripheral MRA

This protocol is based on a study comparing different contrast agents for peripheral MRA.

Patient Preparation:
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» Patients should be instructed to remain still during the examination to minimize motion
artifacts.

Equipment:

e 1.5T or 3T MRI scanner

o Peripheral vascular coil array
o Power injector

Contrast Administration:

Contrast Agent: Gadovist (1.0 mmol/mL)

Dosage: 0.1 mmol/kg body weight

Injection Rate: Adjusted to the acquisition time of each station (e.g., 0.5 mL/s)

Saline Flush: 25-30 mL at the same flow rate

Imaging Sequence: 3D Gradient Echo

Repetition Time (TR): Shortest possible (e.g., <5 ms)
e Echo Time (TE): Shortest possible (e.g., <2 ms)

e Flip Angle: 21°

e Matrix: 384 x 312

e Slices per slab: 88

o Bandwidth: 1000 Hz/pixel

 Orientation: Coronal

Image Acquisition Workflow: For peripheral MRA covering a large field of view (e.g., from the
abdomen to the feet), a multi-station approach is often used. This involves acquiring images at
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different anatomical stations as the contrast bolus progresses.
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Multi-station peripheral MRA workflow.
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C. Whole-Heart Coronary MRA

This protocol involves a combined bolus and slow infusion of Gadovist to enable multiple
cardiac imaging sequences in a single study.[7][8]

Patient Preparation:
» Fasting for 4-6 hours prior to the scan is recommended.

o Administer 5 mg of sublingual isosorbide dinitrate before contrast injection to dilate coronary
arteries.[9]

Equipment:

e 1.5T or 3T MRI scanner

e Cardiac phased-array coil

e MR-compatible infusion pump

Contrast Administration:

e Initial Bolus (for time-resolved MRA): 0.1 mmol/kg Gadovist[7][8]

e Slow Infusion (for 3D whole-heart imaging): 0.1 mmol/kg Gadovist diluted with saline and
infused at a rate of 0.02-0.03 mL/s.[7][8]

Imaging Sequence: 3D Inversion Recovery Balanced Steady-State Free Precession (IR
bSSFP)[7]

Repetition Time (TR) / Echo Time (TE): 3.7/ 1.86 ms

Flip Angle: 70°

Field of View (FOV): 320 x 320 x 120 mm

Voxel Size: 1.5x1.5x 1.5 mm

Inversion Time (TI): 220 ms (systole) or 240 ms (diastole)
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IV. Quantitative Data

The use of Gadovist in high-resolution MRA has been shown to yield excellent quantitative

image quality metrics.

Magnetic
. Artery .
Parameter Gadovist Comparator | d Field Reference
mage
< Strength
Signal-to- Gadoterate )
i ) ) Intracranial »
Noise Ratio 208.3 meglumine Not Specified  [10]
Vessels
(SNR) (2191.1)
Contrast-to- Gadoterate
) ) ] Intracranial »
Noise Ratio 178.7 meglumine Not Specified  [10]
Vessels
(CNR) (162.3)
Significantly o Rat Brain
SNR ] Gadodiamide ] 15T & 3T [11]
Higher Glioma
30.5% - o Rat Brain
CNR ) Gadodiamide ) 3T [11]
35.4% higher Glioma
>70% ) Pelvic »
SNR ) Magnevist ) Not Specified  [12]
increase Arteries
>70% ] Pelvic »
CNR ) Magnevist ] Not Specified  [12]
increase Arteries

V. Data Interpretation and Quality Assessment

Image quality for MRA can be assessed both qualitatively and quantitatively.

Qualitative Assessment: A scoring system is often used to rate various aspects of image

quality:

o Overall Image Quality: Rated on a scale (e.g., 1-5, poor to excellent).

o Vessel Delineation: Clarity of the vessel borders.
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» Venous Contamination: Degree of venous overlap, which can obscure arterial anatomy.[2]
e Stenosis Rating: Graded assessment of luminal narrowing.[2]
Quantitative Assessment:

o Signal-to-Noise Ratio (SNR): The ratio of the signal intensity within a vessel to the standard
deviation of the background noise.

o Contrast-to-Noise Ratio (CNR): The difference in signal intensity between the vessel and
adjacent tissue (e.g., muscle), divided by the standard deviation of the background noise.

VI. Conclusion

High-resolution MRA with Gadovist provides a robust and reliable method for the detailed
evaluation of various vascular territories. The unique properties of Gadovist, particularly its
high concentration and relaxivity, contribute to superior image quality, which is essential for
accurate diagnosis and treatment planning in the research and clinical settings. The protocols
provided in these application notes offer a foundation for developing standardized imaging
procedures, which can be further optimized based on the specific research question and
available imaging hardware.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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